Cas no 1131615-00-3 (3-Bromo-4-(methylamino)benzoic acid)

• Product Name: 3-Bromo-4-(methylamino)benzoic acid
• CAS No: 1131615-00-3
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD11110858
• CID: 1030513
• PubChem ID: 44828870
• Update Time: 2025-04-20

3-Bromo-4-(methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(methylamino)benzoic acid
• 3-bromanyl-4-(methylamino)benzoic acid
• A802942
• AK133860
• CTK8E2192
• FT-0654860
• KB-145037
• SBB067971
• 3-Bromo-4-(methylamino)benzoicacid
• AKOS015850945
• O10956
• AS-50112
• 1131615-00-3
• SB80625
• CS-0325224
• DTXSID30660959
• DB-057931

• MDL： MFCD11110858
• Inchi： 1S/C8H8BrNO2/c1-10-7-3-2-5(8(11)12)4-6(7)9/h2-4,10H,1H3,(H,11,12)
• InChI Key： GYQWONZKVFZPDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives